Positional photocleavage control of DNA-based nanoswitches†
Chemical Communications Pub Date: 2011-02-21 DOI: 10.1039/C1CC10292C
Abstract
DNA-based switches are currently operated by manual solution-phase addition of ‘set-strands’. We demonstrate another operation method—sterically inaccessible ‘set-strands’, released from a surface into solution by spatially controlled photocleavage. This technique will enable microarrays of set-strands to operate many DNA-based switches in self-contained computational and diagnostic devices.
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Journal Name：Chemical Communications
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CAS no.: 11016-71-0
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